Cas no 2138113-68-3 (N-(3-aminocyclohexyl)-2-nitrobenzene-1-sulfonamide)

• Product Name: N-(3-aminocyclohexyl)-2-nitrobenzene-1-sulfonamide
• CAS No: 2138113-68-3
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 6186617
• PubChem ID: 165847928
• Update Time: 2025-06-23

N-(3-aminocyclohexyl)-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-aminocyclohexyl)-2-nitrobenzene-1-sulfonamide
• EN300-1169594
• 2138113-68-3

• Inchi： 1S/C12H17N3O4S/c13-9-4-3-5-10(8-9)14-20(18,19)12-7-2-1-6-11(12)15(16)17/h1-2,6-7,9-10,14H,3-5,8,13H2
• InChI Key： RBTOVHWKCCAALK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1CCCC(C1)N)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 126Ų

Additional information on N-(3-aminocyclohexyl)-2-nitrobenzene-1-sulfonamide

Professional Introduction to N-(3-aminocyclohexyl)-2-nitrobenzene-1-sulfonamide (CAS No. 2138113-68-3)

N-(3-aminocyclohexyl)-2-nitrobenzene-1-sulfonamide (CAS No. 2138113-68-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a cyclohexylamine moiety with a nitrobenzene sulfonamide group, making it a promising candidate for various biochemical applications.

The molecular structure of N-(3-aminocyclohexyl)-2-nitrobenzene-1-sulfonamide exhibits a high degree of complexity, which contributes to its diverse chemical properties and potential biological activities. The presence of both the amino and nitro functional groups, along with the sulfonamide moiety, allows for multiple interaction points with biological targets. This structural diversity has positioned the compound as an intriguing subject for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the synthesis and characterization of sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-known for their antimicrobial, anti-inflammatory, and anticancer properties, making them valuable scaffolds for the design of novel therapeutic agents. The incorporation of a cyclohexylamine group in N-(3-aminocyclohexyl)-2-nitrobenzene-1-sulfonamide introduces additional conformational flexibility, which can be exploited to optimize binding affinity and pharmacokinetic profiles.

The nitro group in the molecular structure of this compound plays a crucial role in its reactivity and potential biological effects. Nitroaromatic compounds have been extensively studied for their pharmacological properties, including their role as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The nitro group can undergo various chemical transformations, such as reduction to an amine or diazotization, which opens up multiple avenues for further functionalization and derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of N-(3-aminocyclohexyl)-2-nitrobenzene-1-sulfonamide with greater accuracy. These computational methods have been particularly useful in identifying potential binding interactions with target proteins and enzymes. By leveraging these tools, scientists have been able to design more targeted experiments to validate the biological activity of this compound.

The synthesis of N-(3-aminocyclohexyl)-2-nitrobenzene-1-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the nitration of benzene derivatives followed by sulfonation and subsequent introduction of the cyclohexylamine group. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

In terms of applications, N-(3-aminocyclohexyl)-2-nitrobenzene-1-sulfonamide has shown promise in preclinical studies as a potential lead compound for drug development. Its unique structural features make it a versatile scaffold that can be modified to target specific biological pathways. Researchers are exploring its potential in treating various diseases, including cancer and inflammatory disorders. The compound's ability to interact with multiple targets makes it an attractive candidate for developing multitargeted therapeutics.

The pharmacokinetic properties of N-(3-aminocyclohexyl)-2-nitrobenzene-1-sulfonamide are also being studied to understand how it behaves within the body. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical in determining its efficacy and safety profile. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its pharmacokinetic behavior in vitro and in vivo.

The role of sulfonamides in medicinal chemistry cannot be overstated. They have been instrumental in the development of several FDA-approved drugs over the past decades. The versatility of sulfonamide structures allows them to be tailored for specific therapeutic applications, making them indispensable tools in drug discovery. N-(3-aminocyclohexyl)-2-nitrobenzene-1-sulfonamide, with its unique combination of functional groups, represents a significant advancement in this area.

Ongoing research efforts are focused on refining synthetic methodologies and exploring new applications for N-(3-aminocyclohexyl)-2-nitrobenzene-1-sulfonamide. Collaborative studies between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced biological activity and improved pharmacokinetic profiles. These efforts are likely to contribute significantly to the development of next-generation therapeutics.

The future prospects for N-(3-aminocyclohexyl)-2-nitrobenzene-1-sulfonamide strong>) are bright, given its structural complexity and potential biological activities. As research continues to uncover new applications and optimize its properties, this compound is poised to play a vital role in addressing unmet medical needs. Its development underscores the importance of innovative approaches in pharmaceutical chemistry and highlights the ongoing quest for novel therapeutic agents.